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Compound of Interest

Compound Name: Propargyl acetate

Cat. No.: B1265531 Get Quote

Introduction: Propargyl acetate (CAS No. 627-09-8) is a valuable intermediate in organic

synthesis, notably in the preparation of complex molecules within the pharmaceutical and

materials science sectors.[1][2] Its structure, featuring both an alkyne and an ester functional

group, allows for diverse chemical transformations.[3][4] However, its utility is matched by

significant chemical hazards, including high flammability and acute toxicity.[5] This guide

provides an in-depth overview of the safety protocols, handling procedures, and emergency

responses necessary for the safe utilization of propargyl acetate in a research and

development environment. It is intended for researchers, scientists, and drug development

professionals who may handle this compound.

Hazard Identification and Classification
Propargyl acetate is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[5] It is a flammable liquid that is

toxic if swallowed and harmful if it comes into contact with skin or is inhaled.[6]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[5][6]

H301: Toxic if swallowed.[5][6]

H312: Harmful in contact with skin.[5][6]
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H332: Harmful if inhaled.[5][6]

The following table summarizes the GHS classification for propargyl acetate.

Hazard Class Category Signal Word Pictogram

Flammable Liquids Category 3 Danger 🔥

Acute Toxicity, Oral Category 3 Danger 💀

Acute Toxicity, Dermal Category 4 Warning ❗

Acute Toxicity,

Inhalation
Category 4 Warning ❗

Data sourced from multiple safety data sheets.[5][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of propargyl acetate is fundamental to its

safe handling. These properties dictate appropriate storage conditions, handling procedures,

and firefighting measures.

Property Value

CAS Number 627-09-8

Molecular Formula C₅H₆O₂[5]

Molecular Weight 98.10 g/mol [5]

Appearance Clear, colorless liquid[1]

Boiling Point 27-28 °C at 8 mmHg

Density 0.989 g/mL at 25 °C

Flash Point 32.8 °C (91.0 °F) - closed cup

Refractive Index n20/D 1.417

Storage Temperature Recommended: -20°C (in freezer)[1]
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Toxicology and Health Effects
Propargyl acetate poses significant health risks through multiple routes of exposure. The

primary hazards are acute toxicity upon ingestion, inhalation, or skin contact.[6]

Oral Toxicity: Toxic if swallowed, with immediate medical attention required following

ingestion.[6][8]

Dermal Toxicity: Harmful in contact with skin. Prolonged or repeated exposure can be

dangerous.[6]

Inhalation Toxicity: Harmful if inhaled. Vapors can cause respiratory tract irritation.[6][9]

Eye Contact: May cause serious eye irritation.[9]

The acute toxicity data is summarized below based on its GHS classification.

Route of Exposure GHS Hazard Category Health Effect

Oral Category 3 Toxic

Dermal Category 4 Harmful

Inhalation Category 4 Harmful

Classification based on available Safety Data Sheets.[7]

Experimental Protocol: Safe Handling and Storage
A strict, standardized protocol is mandatory when working with propargyl acetate to minimize

exposure and prevent accidents.

Methodology for Safe Handling:

Preparation and Risk Assessment:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[10]
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Ensure eyewash stations and safety showers are unobstructed and close to the

workstation.[8]

Quantify the amounts of propargyl acetate to be used and prepare the appropriately

sized reaction vessel to minimize residual waste.

Engineering Controls:

All handling of propargyl acetate, including weighing, transferring, and use in reactions,

must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

[8][9]

Use explosion-proof electrical and ventilating equipment.[8][11]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles and/or a face shield.[9]

Hand Protection: Wear chemical-resistant nitrile gloves. Inspect gloves for integrity before

use.[9]

Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.[7]

[10]

Handling Procedures:

Ground and bond containers and receiving equipment to prevent static discharge.[8][11]

Use only non-sparking tools.[8][11]

Keep the container tightly closed when not in use.[6][8]

Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after handling.[9]

Keep away from all sources of ignition, including heat, sparks, and open flames.[6][8]

Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][8]
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The recommended storage temperature is -20°C in a freezer to maintain stability.[1]

Containers must be kept tightly sealed and upright.[6]

Store away from incompatible materials, particularly strong oxidizing agents.[8]

The storage area should be locked up or otherwise secured.[7][8]

Waste Disposal:

Collect all waste containing propargyl acetate in a dedicated, properly labeled, and

sealed container.[12]

Dispose of chemical waste through an approved hazardous waste program in accordance

with all local, state, and federal regulations.[9][12] Do not dispose of it down the drain.[9]

Mandatory Visualizations
The following diagram illustrates the logical workflow for ensuring safety when handling

propargyl acetate, from initial hazard assessment to emergency response.
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Propargyl Acetate Safety & Handling Workflow

1. Assessment & Planning

2. Implementation of Controls

3. Emergency Preparedness

Hazard Identification
(Flammable, Toxic)

Establish Control Measures

Review Safety Data Sheet (SDS)

Develop SOPs

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling & Storage
(Grounding, Ignition Control) Emergency Procedures

Spill Response
(Absorb, Contain, Dispose)

Fire Response
(CO₂, Dry Chemical, Foam)

First Aid
(Inhalation, Skin/Eye, Ingestion)

Click to download full resolution via product page

Caption: Workflow for safe handling of propargyl acetate.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

General Advice: Consult a physician immediately and show them the Safety Data Sheet.[6]

[8]
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If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[6][8] Seek immediate medical attention.[8]

In Case of Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected

area with soap and plenty of water.[6] Seek immediate medical attention.[12]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[8] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting.[6][8] Never give anything by mouth to an

unconscious person.[6] Rinse mouth with water and immediately call a POISON CENTER or

physician.[6][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[8][12] A water spray can be used to cool unopened containers.[6]

Specific Hazards: The substance is flammable.[8] Vapors are heavier than air and may travel

to a source of ignition and flash back.[8] Containers may explode if heated.[8]

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO) and

carbon dioxide (CO₂).[8]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection.[6] Remove all sources of ignition and evacuate personnel from the area.[6][8]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[6][12]

Methods for Cleaning Up: Contain the spillage using a non-combustible absorbent material

such as sand, earth, or vermiculite.[6] Collect the material in a suitable, sealed container for

disposal as hazardous waste.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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